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Cat. No.: B031606 Get Quote

Abstract

This technical guide provides an in-depth analysis of methyl 2-methoxypropionate (CAS:

17639-76-8), a versatile ester with significant applications as a pharmaceutical intermediate

and specialty solvent.[1] Centered around its core physicochemical properties, this document

details the compound's molecular identity, synthesis protocols, analytical validation, and critical

safety procedures. With a molecular formula of C₅H₁₀O₃ and a precise molecular weight of

approximately 118.13 g/mol , methyl 2-methoxypropionate's utility is rooted in its unique

structure and reactivity.[2][3] This guide is intended for researchers, chemists, and drug

development professionals, offering field-proven insights and validated methodologies to

support advanced applications.

Core Molecular Identity and Physicochemical
Properties
A precise understanding of a compound's fundamental properties is the bedrock of its effective

application in research and development. Methyl 2-methoxypropionate, also known by its

IUPAC name methyl 2-methoxypropanoate, is a colorless liquid with a characteristic fruity odor.

[1][4]
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For unambiguous identification and regulatory compliance, a standardized set of identifiers is

crucial. The key identifiers for methyl 2-methoxypropionate are summarized below.

Identifier Value Source(s)

CAS Number 17639-76-8 [1][5]

Molecular Formula C₅H₁₀O₃ [2][3]

IUPAC Name methyl 2-methoxypropanoate [5][6]

InChI Key
VABBJJOSOCPYIT-

UHFFFAOYSA-N
[1][5]

SMILES CC(C(=O)OC)OC [5][6]

Synonyms

Methyl α-methoxypropionate,

2-Methoxypropanoic acid

methyl ester

[1][7]

Core Physicochemical Data
The compound's behavior in various physical and chemical systems is dictated by the

properties detailed in the following table. The molecular weight, a cornerstone of stoichiometric

calculations, is derived from its chemical formula.

Property Value Source(s)

Molecular Weight 118.13 g/mol [2][6][7]

Appearance Colorless liquid [1]

Boiling Point
43-44°C (at 15 mmHg); 142-

143°C (at 760 mmHg, est.)
[5][8]

Flash Point 36°C (96°F) [5]

Refractive Index ~1.397 (at 20°C) [5]

Purity (Typical) 97-99% [1]
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Solubility Profile
Methyl 2-methoxypropionate exhibits good solubility in common organic solvents such as

ethanol and ether.[1] While some sources indicate limited solubility in water due to its ester

functionality, others report it as soluble.[1][5] This discrepancy may arise from differing

experimental conditions or definitions of "solubility." From a practical standpoint, it should be

considered miscible with most organic phases and partially soluble in aqueous phases, a

property that can be exploited in liquid-liquid extractions.

Synthesis and Purification
The synthesis of methyl 2-methoxypropionate can be achieved through several reliable

pathways. The choice of method often depends on the availability of starting materials, required

scale, and desired purity.

Overview of Synthetic Routes
Two primary, industrially relevant methods for synthesizing methyl 2-methoxypropionate are

the catalytic O-methylation of methyl lactate and the Michael addition of methanol to methyl

acrylate.
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Route 1: O-methylation Route 2: Michael Addition

Methyl Lactate

NaH₂PO₄/SiO₂ Catalyst
260°C

Methanol

Methyl 2-Methoxypropionate

92% Yield

Methyl Acrylate

Alkali Metal
Alkoxide Catalyst

Methanol

Methyl 2-Methoxypropionate

High Yield
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Crude Reaction Product

Fractional Distillation
(Vacuum)

In-Process GC Analysis

Pure Methyl 2-Methoxypropionate
(>98%)

Final Quality Control

GC-MS for Purity
& Impurity Profile

¹H & ¹³C NMR for
Structural Confirmation

FT-IR for Functional
Group Verification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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